Cas no 90829-52-0 (1-(2-Amino-3-methylphenyl)propan-1-one;hydrochloride)

• Product Name: 1-(2-Amino-3-methylphenyl)propan-1-one;hydrochloride
• CAS No: 90829-52-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 2812913
• PubChem ID: 13478094
• Update Time: 2025-04-21

1-(2-Amino-3-methylphenyl)propan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 90829-52-0
• 1-(2-Amino-3-methylphenyl)propan-1-one--hydrogen chloride (1/1)
• DTXSID00541781
• 1-(2-Amino-3-methylphenyl)propan-1-one;hydrochloride

• Inchi： 1S/C10H13NO.ClH/c1-3-9(12)8-6-4-5-7(2)10(8)11;/h4-6H,3,11H2,1-2H3;1H
• InChI Key： ZOEWWSQFGPBOKU-UHFFFAOYSA-N
• SMILES： Cl.O=C(CC)C1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 199.0763918Da
• Monoisotopic Mass: 199.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų